Cas no 1803605-13-1 (Ethyl 1-(4-chlorophenyl)-5-ethoxy-4,5-dihydro-1H-pyrazole-3-carboxylate)

• Product Name: Ethyl 1-(4-chlorophenyl)-5-ethoxy-4,5-dihydro-1H-pyrazole-3-carboxylate
• CAS No: 1803605-13-1
• MF: C₁₄H₁₇ClN₂O₃
• MW: 296.749382734299
• CID: 5058051
• Update Time: 2025-10-24

Ethyl 1-(4-chlorophenyl)-5-ethoxy-4,5-dihydro-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 1-(4-chlorophenyl)-5-ethoxy-4,5-dihydro-1H-pyrazole-3-carboxylate
• ethyl 2-(4-chlorophenyl)-3-ethoxy-3,4-dihydropyrazole-5-carboxylate
• Ethyl 1-(4-chlorophenyl)-5-ethoxy-4,5-dihydro-1H-pyrazole-3-carboxylate

• Inchi： 1S/C14H17ClN2O3/c1-3-19-13-9-12(14(18)20-4-2)16-17(13)11-7-5-10(15)6-8-11/h5-8,13H,3-4,9H2,1-2H3
• InChI Key： JIVVGKUXIUJWHO-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N1C(CC(C(=O)OCC)=N1)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 367
• XLogP3: 3.2
• Topological Polar Surface Area: 51.1

Additional information on Ethyl 1-(4-chlorophenyl)-5-ethoxy-4,5-dihydro-1H-pyrazole-3-carboxylate

Comprehensive Guide to Ethyl 1-(4-chlorophenyl)-5-ethoxy-4,5-dihydro-1H-pyrazole-3-carboxylate (CAS No. 1803605-13-1)

Ethyl 1-(4-chlorophenyl)-5-ethoxy-4,5-dihydro-1H-pyrazole-3-carboxylate (CAS 1803605-13-1) is a specialized pyrazole derivative gaining significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of heterocyclic compounds, which are known for their diverse biological activities and applications in drug discovery. With the increasing demand for novel small molecule therapeutics and crop protection agents, this particular chlorophenyl-substituted pyrazole has emerged as a compound of interest for researchers worldwide.

The molecular structure of Ethyl 1-(4-chlorophenyl)-5-ethoxy-4,5-dihydro-1H-pyrazole-3-carboxylate features a unique combination of functional groups that contribute to its potential applications. The presence of both ester and ethoxy moieties makes this compound particularly interesting for medicinal chemistry applications, as these groups are known to influence pharmacokinetic properties. Recent studies in drug discovery have highlighted the importance of such pyrazole derivatives in developing new treatments for various conditions, aligning with current trends in personalized medicine and targeted therapies.

From a synthetic chemistry perspective, CAS 1803605-13-1 represents an important building block for more complex molecules. Its 4-chlorophenyl group provides opportunities for further functionalization, making it valuable in combinatorial chemistry approaches. Researchers are particularly interested in how modifications to the ethoxy or ester groups might affect the compound's biological activity, especially in the context of enzyme inhibition and receptor binding studies that are currently trending in biochemical research.

The agrochemical industry has shown growing interest in pyrazole-based compounds like Ethyl 1-(4-chlorophenyl)-5-ethoxy-4,5-dihydro-1H-pyrazole-3-carboxylate due to their potential as pest control agents. With increasing global concerns about food security and sustainable agriculture, there's heightened focus on developing new, more effective crop protection solutions. This compound's structural features suggest possible applications in developing next-generation agricultural chemicals that are both effective and environmentally friendly.

Analytical characterization of 1803605-13-1 reveals important physicochemical properties that determine its behavior in various applications. The compound typically appears as a white to off-white crystalline powder with specific solubility characteristics that are crucial for formulation development. These properties are particularly relevant for researchers working on drug delivery systems and formulation science, areas that have seen increased interest due to advancements in nanotechnology and controlled release technologies.

Recent patent literature indicates growing commercial interest in pyrazole derivatives similar to Ethyl 1-(4-chlorophenyl)-5-ethoxy-4,5-dihydro-1H-pyrazole-3-carboxylate. Pharmaceutical companies are exploring these compounds for potential applications in treating inflammatory conditions and metabolic disorders, reflecting current healthcare priorities. The 4-chlorophenyl moiety in particular has been associated with interesting biological activities in published structure-activity relationship studies, making this compound a valuable reference point for medicinal chemists.

Quality control and regulatory aspects of CAS 1803605-13-1 are important considerations for researchers and manufacturers. Proper characterization using techniques like HPLC, NMR, and mass spectrometry ensures the compound meets the stringent purity requirements for research applications. These analytical methods align with current good manufacturing practices (cGMP) and quality-by-design (QbD) approaches that are becoming standard in pharmaceutical development and chemical synthesis.

The stability profile of Ethyl 1-(4-chlorophenyl)-5-ethoxy-4,5-dihydro-1H-pyrazole-3-carboxylate under various conditions is another area of active investigation. Understanding its degradation pathways and developing appropriate storage conditions are essential for ensuring reproducible research results. These considerations are particularly relevant given the current emphasis on research reproducibility and data integrity in scientific publications.

From a market perspective, the demand for specialized heterocyclic compounds like 1803605-13-1 has been steadily increasing. Custom synthesis providers and chemical suppliers have reported growing inquiries about this and similar pyrazole derivatives, reflecting broader trends in drug discovery and agrochemical innovation. The compound's versatility as a building block makes it valuable for both academic research and industrial applications.

Future research directions for Ethyl 1-(4-chlorophenyl)-5-ethoxy-4,5-dihydro-1H-pyrazole-3-carboxylate may include exploring its potential in combination therapies or as part of drug conjugates. The growing field of bioconjugation and prodrug development could benefit from the unique properties of this compound. Additionally, its application in material science as a precursor for functional materials represents another promising avenue for investigation.

Safety considerations for handling CAS 1803605-13-1 follow standard laboratory protocols for organic compounds. While not classified as hazardous under current regulations, proper laboratory safety practices should always be observed when working with this or any chemical substance. These precautions align with the increasing focus on laboratory safety culture and responsible research practices in the scientific community.

In conclusion, Ethyl 1-(4-chlorophenyl)-5-ethoxy-4,5-dihydro-1H-pyrazole-3-carboxylate (CAS 1803605-13-1) represents an important compound in modern chemical research with potential applications across multiple industries. Its unique structural features and versatility make it a valuable tool for scientists working in medicinal chemistry, agrochemical development, and materials science. As research continues to uncover new applications for pyrazole derivatives, this compound is likely to remain an important subject of scientific investigation and commercial interest.